2-[4-(Pyrrolidin-3-ylmethyl)piperazin-1-yl]ethan-1-ol trihydrochloride

• IUPAC Name: 2-[4-(pyrrolidin-3-ylmethyl)piperazin-1-yl]ethanol;trihydrochloride
• InChI: InChI=1S/C11H23N3O.3ClH/c15-8-7-13-3-5-14(6-4-13)10-11-1-2-12-9-11;;;/h11-12,15H,1-10H2;3*1H
• InChI Key: FRVNDZCESSACGP-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1CN2CCN(CC2)CCO.Cl.Cl.Cl
• Molecular Formula: C11H26Cl3N3O
• Molecular Weight: 322.7 g/mol

Description

The compound “2-[4-(Pyrrolidin-3-ylmethyl)piperazin-1-yl]ethan-1-ol trihydrochloride” is a derivative of piperazine, which is a common scaffold in medicinal chemistry. The pyrrolidine ring is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The molecular formula of the compound is C11H26Cl3N3O, and its molecular weight is 322.70. It contains a pyrrolidine ring and a piperazine ring, both of which are saturated nitrogen-containing heterocycles.

Scientific Research Applications

Synthesis and Biological Activity A comprehensive synthesis approach for 1-substituted pyrrolidin-2-one and pyrrolidine derivatives, including compounds with the 3-(4-arylpiperazin-1-yl)propyl moiety, has been explored. These compounds exhibited pronounced antiarrhythmic and antihypertensive activities, with the pharmacological effects potentially related to their alpha-adrenolytic properties. The presence of the 1-phenylpiperazine moiety with specific substituents was crucial for their activity (Malawska et al., 2002).

Anticancer Activity The synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives and their evaluation for anticancer activity have been reported. Specific compounds exhibited significant anticancer effects against a range of cancer cell lines, highlighting the potential of these derivatives in therapeutic applications (Kumar et al., 2013).

Antimalarial Activity Aryl piperazine and pyrrolidine derivatives have been synthesized and assessed for their antimalarial properties. Compounds with specific structural features demonstrated substantial activity against the chloroquine-resistant strain of Plasmodium falciparum, suggesting potential in the treatment of malaria (Mendoza et al., 2011).

Enantiomer Synthesis and Adrenoreceptor Activity The synthesis of enantiomers of 1-[3-(4-aryl-piperazin-1-yl)-2-hydroxy-propyl]-pyrrolidin-2-one derivatives and their potential as ligands for α1-adrenoreceptors have been explored. These compounds, synthesized with high enantiomeric purities, displayed moderate potency, indicating their potential in therapeutic applications (Kulig et al., 2009).

Future Directions

The future directions for research on this compound would depend on its biological activity and potential therapeutic applications. Piperazine and pyrrolidine derivatives are areas of active research in medicinal chemistry, and this compound could potentially be explored in this context.